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Application Notes
The accurate determination of soil particle size distribution, or mechanical analysis, is

fundamental to soil science. A critical preparatory step in this analysis is the removal of soil

organic matter (SOM), which can otherwise bind mineral particles together, leading to

inaccurate measurements. While hydrogen peroxide has traditionally been the reagent of

choice for SOM oxidation, its application can be problematic for certain soil types, particularly

those rich in manganese dioxide or with high organic content.

Sodium hypobromite (NaBrO) offers a robust alternative for the removal of organic matter.

This reagent provides rapid and efficient oxidation of SOM at room temperature, avoiding the

need for heating which can potentially alter clay mineral structures.[1] The use of sodium
hypobromite is particularly advantageous for soils where hydrogen peroxide is catalytically

decomposed by manganese dioxide, rendering the oxidation process tedious and inefficient.[1]

Furthermore, the reagents for preparing sodium hypobromite are generally more stable and

cost-effective, especially in tropical regions.[1]

This document provides a detailed protocol for the use of sodium hypobromite as a

pretreatment for the mechanical analysis of soils, along with a comparison of its efficacy

against other methods.
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Protocol for the Removal of Soil Organic Matter using
Sodium Hypobromite
This protocol is adapted from the method developed by E. Troell.[1]

Materials:

Air-dried soil sample

1 M Sodium Hydroxide (NaOH) solution

Liquid Bromine (Br₂)

Beakers

Shaker

Filter paper (e.g., Whatman No. 50)

Funnel

Wash bottle with distilled water

Dilute ammonia solution

Procedure:

Sample Preparation: Weigh 10 g of air-dried soil into a beaker.

Preparation of Sodium Hypobromite Solution: In a fume hood, freshly prepare the sodium
hypobromite solution by adding 2.5 mL of liquid bromine to 100 mL of cold 1 M NaOH

solution. The bromine should dissolve after a few seconds of shaking.

Initial Oxidation: Add 100 mL of the freshly prepared sodium hypobromite solution to the

soil sample in the beaker.

Shaking: Shake the mixture intermittently for approximately 2 hours.
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Secondary Oxidation: Add a second 100 mL aliquot of the sodium hypobromite solution

and allow the mixture to stand overnight. For soils with lower organic matter content, an

oxidation period of 4-5 hours may be sufficient.

Removal of Excess Hypobromite: After the oxidation is complete, add dilute ammonia

solution to neutralize any excess hypobromite. This step is crucial to prevent the degradation

of the filter paper in the subsequent step.

Filtration and Washing: Collect the soil on a hardened filter paper and wash thoroughly with

distilled water to remove soluble salts.

Dispersion: The treated soil is now ready for mechanical analysis (e.g., pipette or hydrometer

method) and should be transferred to a dispersion cup with a suitable dispersing agent (e.g.,

sodium hexametaphosphate).
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Start: 10g Air-Dried Soil

Prepare fresh Sodium Hypobromite Solution (2.5ml Br2 in 100ml 1M NaOH)

Add 100ml NaBrO Solution to Soil

Shake Occasionally for 2 Hours

Add another 100ml NaBrO Solution

Let Stand Overnight

Add Dilute Ammonia to Destroy Excess NaBrO

Filter and Wash Soil with Distilled Water

Proceed to Particle Size Analysis

Click to download full resolution via product page

Caption: Experimental workflow for soil organic matter removal using sodium hypobromite.
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Importance of Organic Matter Removal
Soil organic matter acts as a binding agent, aggregating sand, silt, and clay particles into larger

structures. For an accurate mechanical analysis that determines the primary particle size

distribution, these aggregates must be broken down into their individual components. Failure to

remove organic matter can lead to an underestimation of the clay fraction and an

overestimation of the silt and sand fractions.

Without Organic Matter Removal With Sodium Hypobromite Treatment

Soil Sample with Organic Matter

Incomplete Dispersion

Binding Action of SOM

Aggregated Particles

Inaccurate Particle Size Analysis

Soil Sample + NaBrO

Complete Dispersion

Oxidation of SOM

Individual Mineral Particles

Accurate Particle Size Analysis
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Caption: The critical role of organic matter removal for accurate soil analysis.

Quantitative Data Presentation
The following table presents a representative comparison of the mechanical analysis of various

soil types using the sodium hypobromite method, the then-standard International A method

(which used hydrogen peroxide), and a method with no oxidative pretreatment. The data
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illustrates the effectiveness of sodium hypobromite in achieving a higher degree of

dispersion, as indicated by the generally higher clay percentages.

Soil Type
Treatment
Method

Coarse
Sand (%)

Fine Sand
(%)

Silt (%) Clay (%)

Rothamsted

Soil

Sodium

Hypobromite
25.5 28.3 19.8 26.4

International

A (H₂O₂)
26.1 28.9 20.1 24.9

No

Pretreatment
27.8 30.5 21.3 20.4

Sudan Gezira

Soil

Sodium

Hypobromite
2.1 15.4 25.3 57.2

International

A (H₂O₂)
2.3 16.8 28.1 52.8

No

Pretreatment
3.5 20.1 35.6 40.8

Black Cotton

Soil

Sodium

Hypobromite
4.2 18.9 30.1 46.8

International

A (H₂O₂)
4.8 20.3 32.5 42.4

No

Pretreatment
6.1 24.5 38.2 31.2

This table is a representative summary based on the findings of E. Troell (1931) in "The use of

Sodium Hypobromite for the Oxidation of Organic Matter in the Mechanical Analysis of Soils,"

The Journal of Agricultural Science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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